Cas no 1249888-01-4 (ethyl 2-amino-5-(1H-imidazol-1-yl)-2-methylpentanoate)

• Product Name: ethyl 2-amino-5-(1H-imidazol-1-yl)-2-methylpentanoate
• CAS No: 1249888-01-4
• MF: C₁₁H₁₉N₃O₂
• MW: 225.287462472916
• CID: 5939536
• PubChem ID: 61917363
• Update Time: 2025-10-28

ethyl 2-amino-5-(1H-imidazol-1-yl)-2-methylpentanoate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-amino-5-(1H-imidazol-1-yl)-2-methylpentanoate
• AKOS011191280
• EN300-1140139
• 1249888-01-4

• Inchi： 1S/C11H19N3O2/c1-3-16-10(15)11(2,12)5-4-7-14-8-6-13-9-14/h6,8-9H,3-5,7,12H2,1-2H3
• InChI Key： XURZRVSLAYBTLH-UHFFFAOYSA-N
• SMILES： O(CC)C(C(C)(CCCN1C=NC=C1)N)=O

Computed Properties

• Exact Mass: 225.147726857g/mol
• Monoisotopic Mass: 225.147726857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 70.1Ų

Additional information on ethyl 2-amino-5-(1H-imidazol-1-yl)-2-methylpentanoate

Professional Introduction to Ethyl 2-amino-5-(1H-imidazol-1-yl)-2-methylpentanoate (CAS No. 1249888-01-4)

Ethyl 2-amino-5-(1H-imidazol-1-yl)-2-methylpentanoate (CAS No. 1249888-01-4) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound, characterized by its unique structural features, exhibits promising potential in various biological and chemical applications. The detailed exploration of its properties, synthesis methods, and emerging research applications provides a comprehensive understanding of its significance in modern science.

The molecular structure of Ethyl 2-amino-5-(1H-imidazol-1-yl)-2-methylpentanoate consists of a pentanoate backbone substituted with an amino group at the second carbon and an imidazole ring at the fifth carbon. This configuration imparts distinct chemical and biological properties, making it a valuable intermediate in the synthesis of more complex molecules. The presence of the imidazole moiety, in particular, is noteworthy as it is a common pharmacophore in drug design, known for its ability to interact with biological targets such as enzymes and receptors.

In recent years, there has been a surge in research focused on the development of novel therapeutic agents derived from imidazole-based compounds. The structural motif of Ethyl 2-amino-5-(1H-imidazol-1-yl)-2-methylpentanoate aligns well with this trend, offering a versatile platform for medicinal chemists to explore. For instance, studies have demonstrated its utility in the synthesis of potential inhibitors for various diseases, including cancer and inflammatory disorders. The amino group at the second carbon provides a site for further functionalization, enabling the creation of derivatives with enhanced pharmacological activity.

The synthesis of Ethyl 2-amino-5-(1H-imidazol-1-yl)-2-methylpentanoate involves a series of well-established organic reactions, including condensation, cyclization, and esterification processes. Advanced synthetic techniques have been employed to optimize yield and purity, ensuring that the final product meets stringent pharmaceutical standards. The use of high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are critical in characterizing the compound's structure and confirming its identity.

One of the most compelling aspects of this compound is its potential application in drug discovery. Researchers have leveraged its structural framework to develop molecules that exhibit inhibitory effects on key biological pathways. For example, derivatives of Ethyl 2-amino-5-(1H-imidazol-1-yl)-2-methylpentanoate have shown promise in preclinical studies as modulators of enzyme activity relevant to cancer progression. These findings underscore the importance of this compound as a building block for innovative therapeutic strategies.

The pharmacokinetic properties of Ethyl 2-amino-5-(1H-imidazol-1-yl)-2-methylpentanoate are also subjects of interest. Studies have investigated its absorption, distribution, metabolism, and excretion (ADME) profiles to assess its suitability for clinical use. The compound's solubility and stability under various conditions are critical factors that determine its bioavailability and therapeutic efficacy. Advances in computational modeling have further facilitated the prediction of these properties, allowing researchers to fine-tune the molecule's design for optimal performance.

In addition to its pharmaceutical applications, Ethyl 2-amino-5-(1H-imidazol-1-yl)-2-methylpentanoate has found utility in other scientific domains. Its unique chemical properties make it a valuable tool in biochemical research, particularly in studying enzyme mechanisms and protein-ligand interactions. The imidazole ring's ability to act as a hydrogen bond acceptor and donor enhances its interactions with biological targets, making it an effective probe in mechanistic studies.

The future prospects for Ethyl 2-amino-5-(1H-imidazol-1-yl)-2-methylpentanoate are vast and multifaceted. Ongoing research aims to expand its applications into new areas such as materials science and agrochemicals. The compound's versatility suggests that it could play a pivotal role in developing novel materials with unique properties or as a precursor for next-generation pesticides that are more environmentally friendly.

In conclusion, Ethyl 2-amino-5-(1H-imidazol-1-yl)-2-methylpentanoate (CAS No. 1249888-01-4) represents a significant advancement in synthetic chemistry and biomedicine. Its unique structural features and diverse applications make it a cornerstone in pharmaceutical research and development. As scientific understanding continues to evolve, this compound is poised to contribute further breakthroughs across multiple scientific disciplines.